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Compound of Interest

Compound Name: GSK1016790A

Cat. No.: B1672345 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with GSK1016790A, a potent TRPV4 channel

agonist. Adherence to these guidelines is essential for ensuring personal safety and

maintaining a secure laboratory environment.

GSK1016790A should be treated as a hazardous substance.[1] Direct contact through

ingestion, inhalation, or exposure to skin and eyes must be strictly avoided.[1] It is imperative to

wash hands and any exposed skin thoroughly after handling.[1]

Essential Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment is mandatory when handling

GSK1016790A to minimize exposure risk. This includes, but is not limited to, protective

clothing, hand and eye protection, and, where necessary, respiratory equipment.

Core PPE Requirements:

Protective Clothing: A laboratory coat is essential. For procedures with a higher risk of

splashes or aerosol generation, consider the use of an isolation gown or hazmat suit.

Hand Protection: Chemical-resistant gloves are required. While specific materials are not

mandated in the provided documentation, nitrile gloves are a common standard in laboratory
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settings for handling chemical compounds.

Eye Protection: Safety glasses with side shields are the minimum requirement. For splash

hazards, safety goggles or a face shield in combination with safety glasses should be used.

[2]

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved N95

respirator or higher is necessary.[2]

Quantitative Data Summary: Solubility
The solubility of GSK1016790A in various solvents is a critical piece of information for

experimental design. The following table summarizes the available quantitative data.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 65.56 - 100 100 - 152.52

Ethanol 10 - 65.56 ~15.25 - 100

Dimethyl Formamide (DMF) ~15 Not Specified

DMSO:PBS (pH 7.2) (1:3) ~0.25 Not Specified

Data sourced from multiple suppliers and may vary.[1][3][4] Always refer to the batch-specific

certificate of analysis for the most accurate information.

Experimental Protocol: Preparation of Stock
Solutions
Proper preparation of stock solutions is crucial for experimental accuracy and safety. The

following protocol is a synthesis of recommendations from supplier documentation.[1][3]

Objective: To prepare a stock solution of GSK1016790A in a suitable organic solvent.

Materials:
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GSK1016790A (crystalline solid)

Anhydrous solvent of choice (e.g., DMSO, Ethanol)

Inert gas (e.g., nitrogen or argon)

Appropriate volumetric flasks and pipettes

Vortex mixer or sonicator

Procedure:

Pre-dissolution: Bring the GSK1016790A vial to room temperature before opening.

Weighing: In a chemical fume hood, carefully weigh the desired amount of GSK1016790A.

Solvent Addition: Add the desired volume of the chosen solvent to the GSK1016790A. The

solvent should be purged with an inert gas to remove dissolved oxygen.[1]

Dissolution: Cap the container tightly and mix thoroughly. A vortex mixer or sonicator can be

used to aid dissolution.[5]

Storage: Store the stock solution at -20°C for long-term stability, which is reported to be at

least four years for the solid compound.[1] Aqueous solutions are not recommended for

storage for more than one day.[1]

Operational Workflow for Handling GSK1016790A
The following diagram outlines the logical progression of steps for safely handling

GSK1016790A from receipt to disposal.
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Caption: Workflow for handling GSK1016790A.
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Disposal Plan
All waste materials contaminated with GSK1016790A, including disposable PPE, pipette tips,

and empty vials, must be disposed of as hazardous chemical waste in accordance with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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